Cas no 87390-59-8 (Cyclopenta[c]pyrrole, octahydro-2,4,4-trimethyl-)

Cyclopenta[c]pyrrole, octahydro-2,4,4-trimethyl- structure
87390-59-8 structure
Product Name:Cyclopenta[c]pyrrole, octahydro-2,4,4-trimethyl-
CAS No:87390-59-8
MF:C10H19N
MW:153.26456284523
CID:656838
PubChem ID:20157831
Update Time:2024-03-02

Cyclopenta[c]pyrrole, octahydro-2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pyrrole, octahydro-2,4,4-trimethyl-
    • 2,4,4-trimethyl-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrole
    • Inchi: 1S/C10H19N/c1-10(2)5-4-8-6-11(3)7-9(8)10/h8-9H,4-7H2,1-3H3
    • InChI Key: KYSWYYAZIAHMKB-UHFFFAOYSA-N
    • SMILES: N1(C)CC2C(C)(C)CCC2C1

Computed Properties

  • Exact Mass: 153.151749610g/mol
  • Monoisotopic Mass: 153.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.888±0.06 g/cm3(Predicted)
  • Boiling Point: 173.4±8.0 °C(Predicted)
  • pka: 10.56±0.40(Predicted)
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